Structure Elucidation of Risperidone Pyrimidinone-N-Oxide: A Comprehensive Analytical Guide
Structure Elucidation of Risperidone Pyrimidinone-N-Oxide: A Comprehensive Analytical Guide
Executive Summary
In the pharmaceutical development of the atypical antipsychotic risperidone, rigorous impurity profiling is mandated by ICH Q3A/Q3B guidelines. During oxidative stability testing, the primary degradant observed is typically the piperidine-N-oxide (CAS: 832747-55-4)[1]. However, under specific oxidative stress conditions, a secondary, more elusive isomer is generated: risperidone pyrimidinone-N-oxide (CAS: 1301724-91-3)[2].
Because these two impurities are isobaric (both exhibiting a +16 Da mass shift), standard LC-UV methods are insufficient for differentiation. This whitepaper outlines a self-validating analytical framework—combining High-Resolution Mass Spectrometry (HRMS) collision-induced dissociation (CID) and 2D Nuclear Magnetic Resonance (NMR) spectroscopy—to unambiguously elucidate the regiochemistry of this specific N-oxide impurity.
Mechanistic Rationale: The Regiochemistry of Oxidation
To understand the causality behind our analytical choices, we must first examine the electronic environment of the risperidone molecule. Risperidone contains multiple nitrogen centers with vastly different nucleophilicities:
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Piperidine Nitrogen: A tertiary aliphatic amine. It is highly nucleophilic and sterically accessible, making it the kinetic and thermodynamic primary site for N-oxidation under standard physiological or mild peroxide stress[3].
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Pyrimidinone Nitrogens: The nitrogen atoms within the pyrido[1,2-a]pyrimidin-4-one system are part of a conjugated, electron-deficient moiety.
The Causality of Formation: Oxidation at the N1 position of the pyrimidinone ring requires aggressive oxidative stress to overcome the electron deficiency. This typically occurs during prolonged exposure to hydrogen peroxide, photolytic degradation, or targeted chemoselective oxidation (e.g., metalloporphyrin catalysis)[4][5]. Because the formation of the pyrimidinone-N-oxide is sterically and electronically hindered, its presence in a stability batch indicates severe oxidative stress, necessitating precise structural confirmation to rule out the more benign piperidine-N-oxide.
Self-Validating Protocol for Isolation and Enrichment
To characterize the impurity, it must first be enriched and isolated. The following step-by-step methodology ensures a high-yield recovery of the target degradant without inducing on-column artifact formation.
Step-by-Step Methodology:
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Forced Degradation: Dissolve 100 mg of Risperidone API in 10 mL of Methanol:Water (50:50, v/v). Add 1.0 mL of 10% H2O2 .
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Thermal Stress: Incubate the solution at 60°C for 24–48 hours to drive the formation of the thermodynamically less favorable pyrimidinone-N-oxide.
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Reaction Quenching (Critical Step): Neutralize residual peroxide by adding an equimolar amount of sodium bisulfite. Causality: Failing to quench the reaction can lead to artificial N-oxidation during the heated desolvation process in the LC-MS source.
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Preparative LC Isolation:
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Column: C18 Reverse Phase (250 x 21.2 mm, 5 µm).
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Mobile Phase: 10 mM Ammonium acetate buffer (pH 6.5) and Acetonitrile (Gradient elution).
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Collection: Isolate the fraction corresponding to the secondary +16 Da peak (eluting at a different retention time than the primary piperidine-N-oxide standard).
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Lyophilization: Freeze-dry the collected fractions to obtain the pure impurity as a solid powder for NMR analysis.
Figure 1. Self-validating workflow for the isolation and structural elucidation of degradants.
LC-HRMS/MS Elucidation Strategy
Mass spectrometry provides the first layer of our self-validating system by localizing the oxidation to a specific hemisphere of the molecule.
Parent Ion Analysis: HRMS reveals a parent ion [M+H]+ at m/z 427.2140, confirming the addition of one oxygen atom (+15.9949 Da) to the risperidone formula ( C23H27FN4O2 )[2].
Diagnostic MS/MS Fragmentation Logic: The structural elucidation relies on the predictable CID cleavage of the ethyl linker connecting the benzisoxazole-piperidine moiety and the pyrimidinone moiety[6].
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Standard Risperidone: Yields fragments at m/z 191 (benzisoxazole-piperidine) and m/z 237 (pyrimidinone-ethyl).
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Piperidine-N-oxide (Common): The m/z 191 fragment shifts to m/z 207, while the m/z 237 fragment remains unchanged.
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Pyrimidinone-N-oxide (Target): The m/z 191 fragment remains unchanged, but the m/z 237 fragment shifts to m/z 253 .
This distinct m/z 253 fragment is the definitive mass-spectral signature that the oxygen atom resides on the bicyclic pyrimidinone system.
Figure 2. Diagnostic MS/MS fragmentation logic localizing the N-oxide to the pyrimidinone ring.
NMR Spectroscopic Characterization
While MS/MS localizes the oxidation to the pyrimidinone ring, it cannot definitively prove which atom is oxidized (e.g., distinguishing between N-oxidation at N1 vs. C-hydroxylation). High-resolution 1D and 2D NMR (COSY, HSQC, HMBC) are required to complete the self-validating loop.
The IUPAC nomenclature for this impurity is 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-1-oxido-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-1-ium-4-one[2]. The presence of the N-oxide at the N1 position exerts a strong electron-withdrawing effect, causing significant downfield shifts in the adjacent protons and carbons compared to the parent API.
Table 1: Comparative NMR Chemical Shifts (Representative Diagnostic Data)
| Structural Position | Risperidone δ (ppm) | Pyrimidinone-N-oxide δ (ppm) | Δδ Shift | Diagnostic Value |
| 1 H: C2-Methyl | 2.30 | 2.65 | +0.35 | Confirms proximity to N1-oxide. |
| 1 H: C9-Methylene | 2.85 | 3.40 | +0.55 | Strong deshielding confirms N1 is oxidized, not N5. |
| 13 C: C2 | 158.2 | 165.4 | +7.2 | Downfield shift confirms N-oxidation over C-hydroxylation. |
| 13 C: C9 | 21.5 | 28.1 | +6.6 | HMBC correlations to this carbon secure the regiochemistry. |
Causality of NMR Interpretation: If the oxidation had occurred at the bridgehead nitrogen (N5), the protons at C6 would exhibit the primary downfield shift. Because the C9 and C2-methyl protons experience the maximum Δδ , the oxygen is unequivocally localized to the N1 position.
Orthogonal Validation & Regulatory Compliance
To ensure absolute trustworthiness, the analytical data must be orthogonally validated. The proposed structure is synthesized via an independent chemical route using targeted chemoselective oxidation[5]. Co-injection of this synthetic standard with the isolated degradation product must yield a single, symmetrical peak in HPLC, and their UV, MS, and NMR spectra must perfectly overlay.
By employing this self-validating matrix of exact mass determination, regioselective MS/MS cleavage, and atom-specific NMR deshielding, scientists can confidently report the structure of risperidone pyrimidinone-N-oxide, ensuring full compliance with regulatory impurity profiling standards.
Sources
- 1. veeprho.com [veeprho.com]
- 2. Risperidone Pyrimidinone-N-oxide(Risperidone impurity) | C23H27FN4O3 | CID 56833719 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Structural studies of impurities of risperidone by hyphenated techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. hyphadiscovery.com [hyphadiscovery.com]
- 6. researchgate.net [researchgate.net]
